Cas no 57556-06-6 (2-ethyl-5-methylthiophen-3(2H)-one)

2-ethyl-5-methylthiophen-3(2H)-one structure
57556-06-6 structure
Product Name:2-ethyl-5-methylthiophen-3(2H)-one
CAS No:57556-06-6
MF:C7H10OS
MW:142.218700885773
CID:1604979
PubChem ID:143482
Update Time:2025-04-21

2-ethyl-5-methylthiophen-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-5-methylthiophen-3(2H)-one
    • 3(2H)-Thiophenone, 2-ethyl-5-methyl-
    • 2-ethyl-5-methylthiophen-3-one
    • 3(2H)-Thiophenone,2-ethyl-5-methyl-
    • DTXSID40973128
    • SCHEMBL11519222
    • 57556-06-6
    • Inchi: 1S/C7H10OS/c1-3-7-6(8)4-5(2)9-7/h4,7H,3H2,1-2H3
    • InChI Key: YHZBSXGIBXASJP-UHFFFAOYSA-N
    • SMILES: S1C(C)=CC(C1CC)=O

Computed Properties

  • Exact Mass: 142.0453
  • Monoisotopic Mass: 142.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
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